Guanidine Nitrate

• CAS No.: 506-93-4
• Product Name: Guanidine Nitrate
• Molecular Formula: CH6N4O3; CH5N3.HNO3; C(NH2)3NO3; CH6N4O3
• Molecular Weight: 122.08 g/mol
• IUPAC Name: guanidine;nitric acid
• Standard InChI: InChI=1S/CH5N3.HNO3/c2*2-1(3)4/h(H5,2,3,4);(H,2,3,4)
• Standard InChIKey: CNUNWZZSUJPAHX-UHFFFAOYSA-N
• SMILES: C(=N)(N)N.[N+](=O)(O)[O-]
• Canonical SMILES: C(=N)(N)N.[N+](=O)(O)[O-]
• Boiling Point: Decomposes at boiling point
• Colorform: Crystalline powde
• Density: 1.436 g/cm³
• Melting Point: 214 °C; 217 °C
• Physical Description: Guanidine nitrate appears as a white crystalline solid. Soluble in water. Takes some effort to ignite but once ignited it burns with increasing vigor as the fire progresses. If contaminated with combustible materials it accelerates their burning. Prolonged exposure to fire or heat may result in an explosion. Produces toxic oxides of nitrogen during combustion.; DryPowder; PelletsLargeCrystals; WHITE SOLID IN VARIOUS FORMS.
• Description: Guanidine nitrate appears as a white crystalline solid. Soluble in water. Takes some effort to ignite but once ignited it burns with increasing vigor as the fire progresses. If contaminated with combustible materials it accelerates their burning. Prolonged exposure to fire or heat may result in an explosion. Produces toxic oxides of nitrogen during combustion.; A strong organic base existing primarily as guanidium ions at physiological pH. It is found in the urine as a normal product of protein metabolism. It is also used in laboratory research as a protein denaturant. (From Martindale, the Extra Pharmacopoeia, 30th ed and Merck Index, 12th ed) It is also used in the treatment of myasthenia and as a fluorescent probe in HPLC.
• Related CAS: 113-00-8 (Parent)
• Solubility: Sol in 10 parts water; sol in alcohol; SLIGHTLY SOL IN ACETONE; Solubility in water, g/100ml at 20 °C: 16
• Synonyms: Chloride, Guanidinium; Chloride, Guanidium; Guanidine; Guanidine Hydrochloride; Guanidine Monohydrate; Guanidine Monohydrobromide; Guanidine Monohydrochloride; Guanidine Monohydroiodine; Guanidine Nitrate; Guanidine Phosphate; Guanidine Sulfate; Guanidine Sulfate (1:1); Guanidine Sulfate (2:1); Guanidine Sulfite (1:1); Guanidinium; Guanidinium Chloride; Guanidium Chloride; Hydrochloride, Guanidine; Monohydrate, Guanidine; Monohydrobromide, Guanidine; Monohydrochloride, Guanidine; Monohydroiodine, Guanidine; Nitrate, Guanidine; Phosphate, Guanidine; Sulfate, Guanidine
• PubChem Compound: 10481
• Last Modified: Nov 11 2021